1-(4-fluorobenzyl)-4-(propylsulfonyl)piperazine oxalate

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-4-propylsulfonylpiperazine;oxalic acid
• InChI: InChI=1S/C14H21FN2O2S.C2H2O4/c1-2-11-20(18,19)17-9-7-16(8-10-17)12-13-3-5-14(15)6-4-13;3-1(4)2(5)6/h3-6H,2,7-12H2,1H3;(H,3,4)(H,5,6)
• InChI Key: CEFYEIVKTLZWMY-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCN(CC1)CC2=CC=C(C=C2)F.C(=O)(C(=O)O)O
• Molecular Formula: C16H23FN2O6S
• Molecular Weight: 390.4 g/mol

Description

1-(4-fluorobenzyl)-4-(propylsulfonyl)piperazine oxalate, commonly known as FPPO, is a chemical compound that has gained significant attention from the scientific community due to its potential use in various research applications. FPPO is a piperazine derivative that has been synthesized through a multi-step process, and its unique chemical structure makes it a promising candidate for further investigation.

Mechanism of Action

FPPO acts as a partial agonist at 5-HT1A and 5-HT1B serotonin receptors, meaning that it can activate these receptors to a certain extent but not fully. This partial activation can lead to a range of effects, including changes in neurotransmitter release, neuronal excitability, and behavior.
Biochemical and Physiological Effects
The effects of FPPO on the body are still being studied, but early research suggests that it may have potential therapeutic benefits for conditions such as anxiety, depression, and addiction. FPPO has been shown to increase the release of certain neurotransmitters, such as dopamine and norepinephrine, which are involved in mood regulation and reward pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of FPPO is its selectivity for certain serotonin receptors, which allows for more precise investigation of their function. However, its partial agonist activity can also make it difficult to interpret results, as the effects may be different from those of a full agonist or antagonist. Additionally, FPPO is a relatively new compound, and more research is needed to fully understand its properties and potential applications.

Future Directions

There are several potential directions for future research on FPPO. One area of interest is its potential as a tool for studying the role of serotonin receptors in various neurological and psychiatric disorders. Another direction is the development of new compounds based on the structure of FPPO, with improved selectivity and efficacy. Additionally, more research is needed to fully understand the biochemical and physiological effects of FPPO and its potential therapeutic applications.

Scientific Research Applications

FPPO has been studied for its potential use in various research applications, including neuroscience, pharmacology, and medicinal chemistry. One of the main areas of interest is its effect on serotonin receptors, which play a crucial role in regulating mood, appetite, and sleep. FPPO has been shown to selectively bind to certain subtypes of serotonin receptors, making it a valuable tool for studying their function.